![molecular formula C17H16BrNO2 B5881835 N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide](/img/structure/B5881835.png)
N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide, also known as BBMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. BBMA is a derivative of acrylamide and is synthesized through a multi-step process involving the reaction of benzylamine, 5-bromo-2-methoxybenzaldehyde, and acryloyl chloride.
Mechanism of Action
The mechanism of action of N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA synthesis and cell division. N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising approach for the development of new anti-cancer drugs.
Biochemical and Physiological Effects
N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has been shown to have minimal toxicity in vitro, making it a potential candidate for further development as a therapeutic agent. However, further studies are needed to determine the long-term effects of N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide on human health.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide in lab experiments is its ease of synthesis and purification. N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide is also relatively stable, making it suitable for long-term storage. However, one limitation is that N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide may not be suitable for all types of experiments, as its chemical properties may not be compatible with certain experimental conditions.
Future Directions
There are several potential future directions for research on N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide. One area of interest is the development of new anti-cancer drugs based on N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide. Further studies are needed to determine the optimal dosage and delivery method for N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide-based drugs. Additionally, N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has potential applications in material science and nanotechnology, as it can be used to synthesize various types of nanoparticles and polymers. Further research is needed to explore the potential applications of N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide in these fields.
Synthesis Methods
The synthesis of N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide involves several steps, including the reaction of benzylamine with 5-bromo-2-methoxybenzaldehyde to form N-benzyl-5-bromo-2-methoxybenzylamine. This intermediate product is then reacted with acryloyl chloride to yield N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide. The purity of the final product is confirmed using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has been shown to exhibit promising anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. N-benzyl-3-(5-bromo-2-methoxyphenyl)acrylamide has also been investigated for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
(E)-N-benzyl-3-(5-bromo-2-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO2/c1-21-16-9-8-15(18)11-14(16)7-10-17(20)19-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,19,20)/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBQSKOVZPIQMPK-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=CC(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=C/C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-benzyl-3-(5-bromo-2-methoxyphenyl)-2-propenamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.